Cas no 5090-41-5 (9-Octadecenal)

• Product Name: 9-Octadecenal
• CAS No: 5090-41-5
• MF: C₁₈H₃₄O
• MW: 266.46196603775
• CID: 373368
• PubChem ID: 17029
• Update Time: 2025-04-19

9-Octadecenal Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenal
• Octadecenyl aldehyde
• AKOS030228184
• ZENZJGDPWWLORF-UHFFFAOYSA-N
• NS00096013

• Inchi： 1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h9-10,18H,2-8,11-17H2,1H3
• InChI Key： ZENZJGDPWWLORF-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 266.26112
• Monoisotopic Mass: 266.260966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 7.2

Experimental Properties

• Density: 0.8410
• Melting Point: 33°C (estimate)
• Boiling Point: 362.6°C
• Flash Point: 183.8°C
• Refractive Index: 1.4558
• PSA: 17.07
• FEMA: 4059 | 9-OCTADECENAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes